Cas no 2227713-14-4 ((2S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-ol)

• Product Name: (2S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-ol
• CAS No: 2227713-14-4
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5929625
• PubChem ID: 165611884
• Update Time: 2025-10-14

(2S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-ol
• 2227713-14-4
• (2S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol
• EN300-1759865

• Inchi： 1S/C8H13NO2S/c1-6(10)3-7-5-12-8(9-7)4-11-2/h5-6,10H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： KQJCZUBPUREACQ-LURJTMIESA-N
• SMILES： S1C=C(C[C@H](C)O)N=C1COC

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.6Ų

Additional information on (2S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylpropan-2-ol

Comprehensive Overview of (2S)-1-[2-(Methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol (CAS No. 2227713-14-4)

The compound (2S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol (CAS No. 2227713-14-4) is a chiral thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and methoxymethyl substituent, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like (2S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable pharmaceutical manufacturing, as its synthesis can be optimized for minimal waste and energy efficiency. Its thiazole core is also a hotspot in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties, making it a frequent subject of structure-activity relationship (SAR) studies.

From a technical perspective, the CAS No. 2227713-14-4 compound exhibits moderate solubility in polar organic solvents, which facilitates its use in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity. The methoxymethyl group enhances its stability under physiological conditions, a critical factor for prodrug development and drug delivery systems.

Industry professionals often search for custom synthesis of (2S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol or its derivatives, reflecting its niche yet expanding role in R&D. Questions about its storage conditions, scalability, and patent status are also prevalent, indicating its commercial relevance. Furthermore, the compound’s compatibility with click chemistry and bioconjugation techniques opens doors for innovative applications in biopharmaceuticals and diagnostics.

In summary, (2S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]propan-2-ol (CAS No. 2227713-14-4) represents a versatile scaffold bridging academic research and industrial innovation. Its alignment with trends like precision medicine and catalysis ensures its continued prominence in scientific literature and patent filings. Future studies may explore its utility in targeted therapies or as a ligand for metal-organic frameworks (MOFs), further solidifying its multidisciplinary appeal.